Cas no 1805089-25-1 (6-Cyano-4-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine)
6-Cyano-4-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 6-Cyano-4-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine
-
- Inchi: 1S/C9H5F5N2O/c1-17-8-6(9(12,13)14)5(7(10)11)2-4(3-15)16-8/h2,7H,1H3
- InChI Key: IMRWCLWCEXYZKF-UHFFFAOYSA-N
- SMILES: FC(C1C(=NC(C#N)=CC=1C(F)F)OC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 310
- XLogP3: 2.7
- Topological Polar Surface Area: 45.9
6-Cyano-4-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029040079-1g |
6-Cyano-4-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine |
1805089-25-1 | 97% | 1g |
$1,445.30 | 2022-04-01 |
6-Cyano-4-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 6-Cyano-4-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine
6-Cyano-4-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine: A Comprehensive Overview of CAS No. 1805089-25-1
6-Cyano-4-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine (CAS No. 1805089-25-1) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.
The molecular structure of 6-Cyano-4-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine is composed of a pyridine ring substituted with a cyano group at the 6-position, a difluoromethyl group at the 4-position, a methoxy group at the 2-position, and a trifluoromethyl group at the 3-position. These functional groups contribute to the compound's distinct chemical properties and biological activity.
Recent studies have highlighted the potential of 6-Cyano-4-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key players in signal transduction pathways associated with cancer and inflammatory diseases.
In addition to its enzymatic inhibition properties, 6-Cyano-4-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine has demonstrated promising antiviral activity. Studies have indicated that this compound can interfere with the replication process of several viruses, making it a potential candidate for antiviral drug development. The specific mechanisms by which it exerts its antiviral effects are still under investigation, but preliminary data suggest that it may target viral enzymes or host cell factors essential for viral replication.
The pharmacokinetic properties of 6-Cyano-4-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Its high lipophilicity and low molecular weight contribute to its good oral bioavailability and tissue penetration, making it suitable for systemic administration.
To further evaluate the safety and efficacy of 6-Cyano-4-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine, several preclinical studies have been conducted. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. Additionally, in vitro and in vivo experiments have confirmed its selective activity against target enzymes and pathogens, minimizing off-target effects and potential side effects.
The development of 6-Cyano-4-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine as a therapeutic agent is ongoing, with several clinical trials currently underway to assess its safety and efficacy in human subjects. These trials are focused on evaluating its potential as a treatment for cancer, viral infections, and other diseases where enzyme inhibition or antiviral activity is beneficial.
In conclusion, 6-Cyano-4-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine (CAS No. 1805089-25-1) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a significant role in advancing medical treatments for various diseases.
1805089-25-1 (6-Cyano-4-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)